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Compound of Interest

Compound Name: Ethyl 4-dimethylaminobenzoate

Cat. No.: B057489 Get Quote

An In-depth Technical Guide to Ethyl 4-dimethylaminobenzoate

Ethyl 4-dimethylaminobenzoate, a significant organic compound, is widely utilized across

various scientific and industrial fields. This technical guide provides a comprehensive overview

for researchers, scientists, and drug development professionals, detailing its chemical identity,

properties, mechanisms of action, and key applications, with a focus on its role as a

photoinitiator.

Chemical Identification and Molecular Structure
Ethyl 4-dimethylaminobenzoate is a benzoate ester characterized by a dimethylamino group

substituted at the para (4) position of the benzene ring.[1][2][3] This structure is fundamental to

its function, particularly in photopolymerization processes.

CAS Number: 10287-53-3[1][2][4][5]

Molecular Formula: C₁₁H₁₅NO₂[2][4][5]

Synonyms: Ethyl p-(dimethylamino)benzoate, EDAB, EDB, EDMAB, Parbenate, Quantacure

EPD[2][4][6][7]

Molecular Structure:

SMILES: CCOC(=O)c1ccc(cc1)N(C)C[5]
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InChI Key: FZUGPQWGEGAKET-UHFFFAOYSA-N[5]

Physicochemical and Spectroscopic Properties
The compound typically presents as a white to pale yellow crystalline powder.[1][5][7] Its

physical and chemical properties are summarized in the table below.

Property Value References

Molecular Weight 193.24 g/mol [4][7]

Appearance
White to cream or pale yellow

crystalline powder
[1][5][7]

Melting Point 62-66 °C [1][5][7]

Boiling Point 190-191 °C (at 14 mmHg) [8]

Assay ≥98.5% - ≥99% [5][7]

Storage Temperature Store below +30°C [1]

Solubility

Soluble in various organic

solvents. The structure imparts

both hydrophobic and polar

characteristics.

[3]

Stability

Stable under standard

conditions. Incompatible with

strong acids, bases, oxidizing

agents, and reducing agents.

[1][8]

Core Application: Photoinitiation
Ethyl 4-dimethylaminobenzoate (EDAB) is most prominently used as a photoinitiator,

specifically as a tertiary amine synergist or co-initiator, in UV and LED-curable systems.[1][7]

Mechanism of Action
EDAB functions effectively in combination with Norrish Type II photoinitiators, such as

camphorquinone (CQ), which is common in dental applications.[1][7][8] The process
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significantly mitigates oxygen inhibition, a common issue in free-radical polymerization. The

general mechanism involves:

Excitation: The primary photoinitiator (e.g., Camphorquinone) absorbs UV/visible light and is

promoted to an excited state.

Electron Transfer: The excited photoinitiator interacts with EDAB. An electron is transferred

from the nitrogen atom of the amine in EDAB to the excited photoinitiator.

Proton Transfer: Subsequently, a proton is abstracted from the carbon atom adjacent to the

nitrogen on the EDAB molecule.

Radical Formation: This two-step process results in the formation of an active amine radical,

which then initiates the polymerization of monomers like acrylates.[7]

Photoinitiation Process with EDAB

Photoinitiator (e.g., CQ)

Excited Photoinitiator (CQ*)

1. Light Absorption (hν)

Active Amine Radical

2. Electron & Proton Transfer

EDAB (Amine Synergist)

Monomer (e.g., Acrylate)

Polymer Chain

3. Polymerization Initiation

Click to download full resolution via product page
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Caption: Photoinitiation mechanism involving Ethyl 4-dimethylaminobenzoate (EDAB).

Applications in Research and Drug Development
Beyond its primary role in industrial coatings and inks, Ethyl 4-dimethylaminobenzoate has

specific applications relevant to the scientific and pharmaceutical communities.

Dental Materials: It is a crucial component in dental composites, sealants, and adhesives.[1]

[9] When combined with camphorquinone, it forms a photoinitiating system for the

polymerization of resin monomers like Bis-GMA and TEGDMA.[10]

Pharmaceutical Intermediate: The compound serves as an intermediate in the synthesis of

various Active Pharmaceutical Ingredients (APIs).[1][6]

Biomedical Applications: It is employed as a photoinitiator in cell encapsulation techniques,

where biocompatible hydrogels are polymerized to entrap cells for therapeutic purposes.[1]

[8]

Specialty Materials: EDAB is instrumental in synthesizing high-efficiency photosensitive

materials for advanced applications like photoelectric conversion devices and in formulations

for UV radiation protection.[11]

Experimental Protocols
General Protocol for Photopolymerization of a Dental
Resin Composite
This protocol is a generalized methodology based on literature describing the use of EDAB in

experimental dental resins.[9][10]

Resin Formulation: Prepare a co-monomer resin base, typically by mixing Bis-GMA

(bisphenol A-glycidyl methacrylate) and TEGDMA (triethylene glycol dimethacrylate) in a 1:1

or similar mass ratio.

Initiator System Preparation:

Dissolve the primary photosensitizer, camphorquinone (CQ), into the monomer mixture at

a concentration of approximately 0.5-1 mol%.
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Add Ethyl 4-dimethylaminobenzoate (EDAB) as the co-initiator, typically at a

concentration of 1-2 mol%.[10] Ensure complete dissolution, which may require gentle

heating or mechanical stirring in a dark environment to prevent premature polymerization.

Filler Addition: Incorporate an inorganic filler (e.g., silanized silica particles) into the resin-

initiator mixture, often at a high loading (e.g., 60 wt%), to form the final composite paste.[10]

Curing/Polymerization:

Place the formulated resin composite into a mold or onto a substrate.

Expose the sample to a dental curing light source (typically a blue LED lamp with a

wavelength range of 400-500 nm) for a specified duration (e.g., 20-40 seconds).

Characterization: Evaluate the cured material for properties such as depth of cure, hardness,

degree of conversion (using FTIR spectroscopy), and other relevant mechanical properties.

[10]
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Experimental Workflow: Dental Composite Formulation

1. Prepare Monomer Base
(e.g., Bis-GMA/TEGDMA)

2. Add Initiator System
(Camphorquinone + EDAB)

3. Incorporate Filler
(e.g., Silica)

4. Mix to Homogeneous Paste

5. Light Cure
(Blue LED Light)

6. Characterize Properties
(Hardness, Cure Depth)

Click to download full resolution via product page

Caption: Workflow for preparing and testing a light-cured dental composite.

Safety and Handling
Ethyl 4-dimethylaminobenzoate requires careful handling due to its potential health and

environmental effects.
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Hazard Category Description Precautionary Statements

Health Hazards
H360FD: May damage fertility.

May damage the unborn child.

P202: Do not handle until all

safety precautions have been

read and understood. P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.

P308 + P313: IF exposed or

concerned: Get medical

advice/attention.

Environmental Hazards
H411: Toxic to aquatic life with

long lasting effects.

P273: Avoid release to the

environment. P391: Collect

spillage.

Storage

Store locked up in a cool, dark,

and well-ventilated area. Keep

container tightly closed.

P405: Store locked up.

Data sourced from Merck Millipore and Sigma-Aldrich safety information.[4]

This guide consolidates the essential technical information on Ethyl 4-
dimethylaminobenzoate, providing a foundation for its effective and safe use in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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